Cas no 941911-55-3 (4-ethoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide)

• Product Name: 4-ethoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• CAS No: 941911-55-3
• MF: C₂₃H₂₈N₂O₃
• MW: 380.480026245117
• CID: 6221792
• PubChem ID: 16809645
• Update Time: 2025-05-23

4-ethoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• 4-ethoxy-N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• AKOS024645208
• VU0490834-1
• F2384-0575
• 941911-55-3
• 4-ethoxy-N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]benzamide
• 4-ethoxy-N-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzamide

• Inchi： 1S/C23H28N2O3/c1-4-28-20-9-5-17(6-10-20)23(27)24-19-8-11-21-18(15-19)7-12-22(26)25(21)14-13-16(2)3/h5-6,8-11,15-16H,4,7,12-14H2,1-3H3,(H,24,27)
• InChI Key： GINNDECRXAGTST-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C=CC=2N1CCC(C)C)NC(C1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 380.20999276g/mol
• Monoisotopic Mass: 380.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 58.6Ų

Additional information on 4-ethoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

4-ethoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS No. 941911-55-3): A Comprehensive Overview

4-ethoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS No. 941911-55-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique molecular structure, exhibits properties that make it valuable for various applications, particularly in drug discovery and development. The tetrahydroquinolin core and benzamide moiety are key structural features that contribute to its biological activity and chemical reactivity.

The molecular formula of 4-ethoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide is C23H28N2O3, with a molecular weight of approximately 380.48 g/mol. Its complex structure includes an ethoxy group, a 3-methylbutyl side chain, and a 2-oxo-1,2,3,4-tetrahydroquinolin scaffold, which are critical for its interactions with biological targets. Researchers have explored its potential as a modulator of specific enzymes and receptors, making it a compound of interest in medicinal chemistry.

One of the most intriguing aspects of CAS No. 941911-55-3 is its potential role in addressing contemporary health challenges. For instance, its structural analogs have been investigated for their anti-inflammatory and neuroprotective properties, aligning with current trends in drug development for neurodegenerative diseases like Alzheimer's and Parkinson's. The benzamide group, in particular, is known for its ability to interact with proteins involved in cellular signaling pathways, which could explain its therapeutic potential.

In addition to its pharmaceutical applications, 4-ethoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide is also studied for its chemical properties. Its solubility, stability, and reactivity under various conditions are of interest to synthetic chemists. The compound's ethoxy and 3-methylbutyl substituents influence its lipophilicity, which is a crucial factor in drug absorption and distribution. These characteristics make it a valuable subject for research in pharmacokinetics and drug formulation.

The synthesis of CAS No. 941911-55-3 involves multi-step organic reactions, often starting from readily available precursors like tetrahydroquinolin derivatives. Researchers have developed optimized protocols to achieve high yields and purity, which are essential for its use in biological assays. The compound's 2-oxo group is particularly reactive, allowing for further derivatization to create libraries of analogs for structure-activity relationship (SAR) studies.

Market demand for specialized compounds like 4-ethoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide has been steadily increasing, driven by the growth of the pharmaceutical and biotechnology sectors. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, catering to academic and industrial researchers. Its CAS No. 941911-55-3 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

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In conclusion, 4-ethoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS No. 941911-55-3) is a versatile compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features, combined with its biological and chemical properties, make it a subject of ongoing investigation. As the demand for innovative therapeutic agents grows, compounds like this will continue to play a pivotal role in advancing scientific knowledge and medical breakthroughs.